molecular formula C15H14N4O4S B2642070 3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide CAS No. 1903601-23-9

3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

Cat. No. B2642070
CAS RN: 1903601-23-9
M. Wt: 346.36
InChI Key: ZBRFZRYKVVBZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-HIV Activity

  • Compounds similar to "3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide" have shown potential in antimicrobial and anti-HIV activities. Novel primary and secondary benzenesulfonamides bearing 2,5-disubstituted-1,3,4-oxadiazole moieties have been synthesized and tested for these applications (Iqbal et al., 2006).

Photodynamic Therapy for Cancer Treatment

  • A zinc phthalocyanine derivative with a benzenesulfonamide moiety has demonstrated promising properties for photodynamic therapy in cancer treatment. This derivative exhibits high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

Synthesis of Novel Triazepines, Pyrimidines, and Azoles

  • 4-Toluenesulfonamide, a compound structurally related to "3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide," has been used as a building block in the synthesis of new triazepines, pyrimidines, and azoles, showing potential antifungal activity (Khodairy et al., 2016).

Antimalarial Activity

  • Benzenesulfonamides incorporating 1,3,4-oxadiazole and amino acid moieties, similar in structure to the queried compound, have been synthesized and tested for antimalarial activity. These compounds have shown potential in inhibiting hem polymerization and were effective in mice infected with Plasmodium berghei (Zareef et al., 2007).

Anti-HIV Activity

  • New benzenesulfonamides, including chiral compounds incorporating 1,3,4-oxadiazole, have been synthesized and tested for their potential anti-HIV activity (Zareef et al., 2007).

Inhibition of Carbonic Anhydrase Isozymes

  • A series of benzenesulfonamides have been investigated as inhibitors of human carbonic anhydrase isozymes, important in various physiological processes. These studies aid in understanding the compound's potential applications in medical treatments (Alafeefy et al., 2015).

properties

IUPAC Name

3-methyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N4O4S/c1-10-4-2-5-11(8-10)24(21,22)17-9-13-18-14(19-23-13)12-6-3-7-16-15(12)20/h2-8,17H,9H2,1H3,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBRFZRYKVVBZKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)S(=O)(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.